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Compound of Interest

Compound Name: Methyl 2-amino-5-chlorobenzoate

Cat. No.: B046927 Get Quote

IUPAC Name: methyl 2-amino-5-chlorobenzoate

This guide provides a comprehensive overview of Methyl 2-amino-5-chlorobenzoate, a

pivotal chemical intermediate in the pharmaceutical and fine chemical industries. Tailored for

researchers, scientists, and professionals in drug development, this document details its

chemical identity, physicochemical properties, synthesis protocols, key applications, and safety

information.

Chemical Identity and Properties
Methyl 2-amino-5-chlorobenzoate is an aromatic organic compound classified as a benzoate

ester. Its structure consists of a benzene ring substituted with an amino group, a chlorine atom,

and a methyl ester group.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name methyl 2-amino-5-chlorobenzoate[1][2]

CAS Number 5202-89-1[1][3][4][5][6][7]

Molecular Formula C₈H₈ClNO₂[1][2][5][7][8]

Molecular Weight 185.61 g/mol [1][6][7]

Synonyms

Methyl 5-chloroanthranilate, 2-Amino-5-

chlorobenzoic acid methyl ester, Benzoic acid,

2-amino-5-chloro-, methyl ester[1][7][8]

InChI Key IGHVUURTQGBABT-UHFFFAOYSA-N[2][6]

| SMILES | COC(=O)c1cc(Cl)ccc1N[2][6] |

Table 2: Physicochemical Properties

Property Value

Appearance
Off-white to pale yellow crystalline
powder[4]

Melting Point 66-68 °C[5][6] or 98-102°C[4]

Boiling Point 168-170 °C at 22 mmHg[5][6]

Solubility
Soluble in DMSO and methanol; insoluble in

water[4]

Purity (HPLC) ≥99.0%[4]

| Thermal Stability | Stable up to 200°C[4] |

Core Applications in Synthesis
Methyl 2-amino-5-chlorobenzoate is a versatile chemical building block primarily valued for

its role as a key intermediate in the synthesis of Active Pharmaceutical Ingredients (APIs) and

other fine chemicals.[3]
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Pharmaceutical Synthesis: Its most prominent application is as an indispensable

intermediate in the production of Tolvaptan.[3] Tolvaptan is a selective vasopressin V₂-

receptor antagonist used to treat hyponatremia (low blood sodium levels) and autosomal

dominant polycystic kidney disease (ADPKD).[3] The consistent purity and reactivity of

Methyl 2-amino-5-chlorobenzoate are crucial for the efficacy of the final drug.[3]

Other Drug Development: It serves as a precursor for synthesizing non-steroidal anti-

inflammatory drugs (NSAIDs) and other complex chlorinated pharmaceutical intermediates.

[4] The compound has also been investigated for its potential inhibitory effects on

testosterone production pathways and cancer cell growth.[7]

Fine Chemicals Industry: Beyond pharmaceuticals, it is a valuable precursor for

manufacturing dyes, agrochemicals, and various specialty chemicals.[3]

The logical flow from this intermediate to a key pharmaceutical product is illustrated below.

Methyl 2-amino-5-chlorobenzoate
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Caption: Role as an intermediate in Tolvaptan synthesis.
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Experimental Protocols: Synthesis
Two common laboratory-scale synthesis methods are detailed below.

Method 1: Esterification of 2-amino-5-chlorobenzoic acid

This protocol involves the direct esterification of the corresponding carboxylic acid using thionyl

chloride.

Protocol:

Suspend 2-amino-5-chlorobenzoic acid (20 mmol) in an alcohol solution (e.g., methanol,

60 mL).

Add thionyl chloride (60 mmol) to the suspension.

Reflux the resulting mixture overnight.

Evaporate the solvent under reduced pressure.

Add ethyl acetate (EtOAc) to the residue and wash with a 10% sodium hydroxide (NaOH)

solution.

Dry the organic phase, filter, and evaporate the solvent to yield the final product, Methyl 2-
amino-5-chlorobenzoate.[9]

Method 2: Chlorination of Methyl Anthranilate

This method starts with methyl anthranilate and introduces the chloro group at the 5-position.

[10]

Protocol:

Use methyl anthranilate as the starting material.

Employ sodium hypochlorite solution and glacial acetic acid as the chlorinating agents in a

mixed solvent system of an organic solvent and water.
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Conduct the mixing and chlorination reaction at a temperature below -5°C for

approximately 30 minutes.

Separate the organic phase and dry it to obtain Methyl 2-amino-5-chlorobenzoate.[10]

The workflow for Method 2 is visualized in the diagram below.

Synthesis Workflow (Method 2)

Start: Methyl Anthranilate

Reaction Conditions:
< -5°C, 30 min

Reagents:
Sodium Hypochlorite
Glacial Acetic Acid

Phase Separation

Drying of Organic Phase

Product:
Methyl 2-amino-5-chlorobenzoate

Click to download full resolution via product page

Caption: Workflow for the synthesis via chlorination.

Safety, Handling, and Hazard Information
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Proper handling of Methyl 2-amino-5-chlorobenzoate is essential in a laboratory and

industrial setting. The compound is classified as an irritant.

Table 3: GHS Hazard and Precautionary Information

Category Details

Pictogram GHS07 (Exclamation Mark)[6]

Signal Word Warning[1][6][11]

Hazard Statements

H315: Causes skin irritation.[1][11] H319:

Causes serious eye irritation.[1][11] H335: May

cause respiratory irritation.[1][11]

| Precautionary Statements | Prevention: P261 (Avoid breathing dust), P264 (Wash skin

thoroughly after handling), P271 (Use only outdoors or in a well-ventilated area), P280 (Wear

protective gloves/eye protection).[1][11][12] Response: P302+P352 (IF ON SKIN: Wash with

plenty of water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P304+P340 (IF

INHALED: Remove person to fresh air).[1][11][12] |

Handling and Storage:

Handling: Handle in a well-ventilated area.[11] Avoid the formation of dust and aerosols.[11]

[12] Wear suitable personal protective equipment (PPE), including chemical-impermeable

gloves, tightly fitting safety goggles, and respiratory protection if exposure limits are

exceeded.[6][11]

Storage: Store in a cool, dry, and well-ventilated place.[11][12] Keep the container tightly

closed and store it away from incompatible materials such as strong oxidizing agents.[11][12]

For long-term stability, storage at 2-8°C under an inert atmosphere is recommended.[4][7]

First-Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.[12]
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Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes. If

skin irritation persists, consult a physician.[12]

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. Get medical

attention if symptoms occur.[11][12]

Ingestion: Clean mouth with water and drink plenty of water afterward. Seek medical

attention if symptoms occur.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b046927#methyl-2-amino-5-chlorobenzoate-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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